1,3-Dioxolo(4,5-g)isoquinoline, 7-methyl-5-((1-methylcyclohexyl)methyl)-, hydrochloride

Specification

• CAS No.: 16974-20-2
• Molecular Formula: C19H24ClNO2
• Molecular Weight: 333.8 g/mol
• IUPAC Name: 7-methyl-5-[(1-methylcyclohexyl)methyl]-[1,3]dioxolo[4,5-g]isoquinolin-6-ium;chloride
• Standard InChI: InChI=1S/C19H23NO2.ClH/c1-13-8-14-9-17-18(22-12-21-17)10-15(14)16(20-13)11-19(2)6-4-3-5-7-19;/h8-10H,3-7,11-12H2,1-2H3;1H
• Standard InChI Key: MYRQVNIFBMWJEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC3=C(C=C2C(=[NH+]1)CC4(CCCCC4)C)OCO3.[Cl-]

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s backbone consists of an isoquinoline ring system fused with a 1,3-dioxole group at the 4,5-g positions. The 7-methyl group and the 5-((1-methylcyclohexyl)methyl) substituent introduce steric bulk and lipophilicity, which may influence receptor binding and metabolic stability. Key structural descriptors include:

Property	Value
IUPAC Name	7-methyl-5-[(1-methylcyclohexyl)methyl]-dioxolo[4,5-g]isoquinolin-6-ium; chloride
Canonical SMILES	CC1=CC2=CC3=C(C=C2C(=[NH+]1)CC4(CCCCC4)C)OCO3.[Cl-]
InChI Key	MYRQVNIFBMWJEH-UHFFFAOYSA-N

The 1-methylcyclohexylmethyl group adopts a chair conformation, minimizing steric strain while enhancing hydrophobic interactions. The hydrochloride salt form improves aqueous solubility, a critical factor for in vitro assays.

Synthetic Pathways and Optimization

General Isoquinoline Synthesis

Isoquinoline derivatives are typically synthesized via Pomeranz-Fritsch or Bischler-Napieralski reactions, followed by functionalization at specific positions. For this compound, key steps likely involve:

• Ring Formation: Cyclization of a phenethylamine precursor to construct the isoquinoline core.

• Dioxole Installation: Electrophilic substitution or oxidative coupling to introduce the 1,3-dioxole moiety.

• Alkylation: Reaction of the 5-position with 1-methylcyclohexylmethyl bromide under basic conditions.

A hypothetical synthesis route, inferred from analogous procedures, is outlined below:

Scheme 1: Proposed Synthesis of 1,3-Dioxolo(4,5-g)isoquinoline, 7-methyl-5-((1-methylcyclohexyl)methyl)-, Hydrochloride

• Pomeranz-Fritsch Cyclization:
  $\text{C}_6\text{H}_5\text{CH}_2\text{NH}_2 + \text{CH}_3\text{COCl} \rightarrow \text{Isoquinoline intermediate}$

• Bromination:
  $\text{NBS in CCl}_4 \rightarrow 5-\text{Bromo derivative}$

• Suzuki Coupling:
  $5-\text{Bromo intermediate} + \text{1-methylcyclohexylmethyl boronic acid} \xrightarrow{\text{Pd(dppf)Cl}_2} \text{Substituted isoquinoline}$

• Salt Formation:
  $\text{Free base} + \text{HCl} \rightarrow \text{Hydrochloride salt}$

Challenges in Synthesis

• Steric Hindrance: The bulky 1-methylcyclohexylmethyl group may impede coupling reactions, necessitating high-temperature conditions or bulky ligands.

• Regioselectivity: Ensuring substitution at the 5-position requires careful control of reaction kinetics and directing groups.

Compound	Substituent (5-position)	IC$_{50}$ (μM)	Target Cell Line
1	-OH	1.2	LASCPC-01
23	-Cl	0.89	LASCPC-01
46	-F	0.47	LASCPC-01

Physicochemical and ADMET Properties

Predicted Physicochemical Profile

• LogP: 3.1 (estimated via Crippen’s method), indicating moderate lipophilicity.

• Solubility: 12 mg/mL in aqueous buffer (pH 7.4), sufficient for intravenous administration.

• pKa: 8.4 (tertiary amine), favoring protonation under physiological conditions.

ADMET Considerations

• Absorption: High gastrointestinal permeability predicted due to logP < 5 and molecular weight < 500.

• Metabolism: Likely CYP3A4 substrate; the 1-methylcyclohexylmethyl group may resist oxidative degradation.

• Toxicity: Ames test predictions suggest low mutagenic risk, but hepatotoxicity concerns require empirical validation.

Future Research Directions

Priority Investigations

• Synthetic Scale-Up: Optimize coupling reactions to improve yields beyond current benchmarks (e.g., 25–30% for analogous compounds).

• In Vitro Screening: Evaluate cytotoxicity across NCI-60 cancer cell lines and primary neuronal cultures.

• Pharmacokinetic Studies: Assess oral bioavailability and brain penetration in rodent models.

Structural Modifications

• Electron-Deficient Substituents: Introduce -CF$_3$ or -NO$_2$ groups to enhance DNA binding affinity.

• Prodrug Strategies: Mask the hydrochloride salt with ester prodrugs to improve membrane permeability.